2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime

• IUPAC Name: [(E)-(2,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3-methylbenzoate
• InChI: InChI=1S/C16H15NO3/c1-10-5-4-6-13(7-10)16(19)20-17-14-8-12(3)15(18)9-11(14)2/h4-9H,1-3H3/b17-14+
• InChI Key: XKEYOIUPFVJKQJ-SAPNQHFASA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)ON=C2C=C(C(=O)C=C2C)C
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)O/N=C/2\C=C(C(=O)C=C2C)C
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime, also known as DMQX, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinone derivatives and is known for its ability to block certain types of ion channels in the brain. In

Mechanism of Action

2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime blocks the AMPA receptors by binding to the receptor site and preventing the binding of glutamate, the neurotransmitter that activates the receptor. This results in the inhibition of the excitatory neurotransmission mediated by the AMPA receptors, leading to a decrease in synaptic transmission and neuronal activity.
Biochemical and Physiological Effects
2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been shown to have both acute and chronic effects on the brain. Acutely, it can induce seizures and alter synaptic transmission. Chronically, it can cause changes in synaptic plasticity and affect learning and memory. 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has also been shown to have neuroprotective effects in certain models of brain injury.

Advantages and Limitations for Lab Experiments

2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime is a useful tool for studying the function of AMPA receptors in the brain. Its potency and selectivity make it a valuable pharmacological agent for investigating the role of these receptors in various neurological disorders. However, 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has some limitations, such as its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for the use of 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime in scientific research. One area of interest is the role of AMPA receptors in addiction and drug abuse. 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been shown to reduce the rewarding effects of drugs of abuse, and further studies could lead to the development of new treatments for addiction. Another area of interest is the use of 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime in the treatment of neurological disorders such as epilepsy and stroke. 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been shown to have neuroprotective effects in animal models of these disorders, and further studies could lead to the development of new therapies. Finally, the use of 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime in combination with other pharmacological agents could lead to new insights into the complex mechanisms underlying synaptic plasticity and learning and memory.

Synthesis Methods

2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime is synthesized by reacting 2,5-dimethyl-1,4-benzoquinone with 3-methylbenzoyl chloride in the presence of a base such as potassium carbonate. The resulting product is then purified by recrystallization to obtain 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime in its pure form.

Scientific Research Applications

2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been extensively used in scientific research to study the function of ion channels in the brain. It is a potent antagonist of the AMPA subtype of glutamate receptors, which play a crucial role in synaptic plasticity and learning and memory. 2,5-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been used to investigate the role of AMPA receptors in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.